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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions to
address premature debonding issues encountered during in-vitro experiments with Panavia TC
and related Panavia resin cements.

Troubleshooting Guides

Question: What are the primary causes of premature debonding with Panavia TC in our in-vitro
study?

Answer: Premature debonding in an in-vitro setting can typically be traced back to one or more
of the following critical areas: substrate preparation, contamination, cement handling and
application, or the curing process. A systematic evaluation of your protocol in these areas will
help identify the source of the issue.
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Caption: A logical workflow for troubleshooting debonding issues.
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Frequently Asked Questions (FAQSs)

Q1: What is the correct surface treatment for different substrates when using Panavia TC?

Al: The appropriate surface treatment is crucial and varies by substrate. For silica-based
ceramics like lithium disilicate, hydrofluoric acid etching followed by a silane primer is often
recommended.[1] For zirconia and metal alloys, air abrasion (sandblasting) with alumina
particles is a critical step to increase surface area and mechanical retention.[2][3] Following
sandblasting, a primer containing the adhesive monomer MDP, such as CLEARFIL™
CERAMIC PRIMER PLUS, is essential for a strong chemical bond to zirconia.[4]

Q2: How does contamination affect bond strength and how can it be avoided?

A2: Contamination of the prepared substrate or the internal surface of the restoration can
significantly decrease bond strength.[1][5] Common contaminants in a lab setting include water,
oils from handling, and residues from cleaning agents. After surface treatment, handle
specimens with clean instruments and avoid touching the bonding surfaces. If a restoration is
tried in and becomes contaminated, it must be thoroughly cleaned. For non-zirconia
restorations, applying K-ETCHANT Syringe (Phosphoric Acid) for 5 seconds can be effective.
[1] For all restorations, using a product like KATANA™ Cleaner is also a recommended
cleaning step.[1]
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Caption: The logical relationship between surface contamination and bond strength.

Q3: What are the key considerations for mixing and applying Panavia TC?
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A3: Panavia TC is an anaerobic setting resin cement, meaning it sets in the absence of
oxygen.[6] It is crucial to dispense equal amounts of the catalyst and universal pastes and mix
them thoroughly to a uniform consistency.[7] Apply the mixed cement in a thin, even layer. To
ensure complete polymerization at the margins, which are exposed to oxygen, application of an
oxygen-blocking gel like OXYGUARD Il is recommended.[6][7]

Q4: Does the curing method affect the final bond strength?

A4: Yes, the curing method can impact bond strength. Panavia cements are often dual-cured,
meaning they have both light-cure and chemical-cure capabilities.[8] While the chemical cure
will proceed in the absence of light, light-curing the margins is recommended to ensure a
secure initial seal and complete polymerization.[2][9] For some versions, like Panavia F 2.0, the
opague shade is only chemically cured.[7] For optimal results, follow the manufacturer's
specific instructions for light-curing duration and intensity.[8]

Data Presentation

Table 1: Shear Bond Strength (SBS) of Panavia to Various Substrates
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Cement Surface Mean SBS Test
. Substrate .
Version Treatment (MPa) Conditions
) ) 24 hours in
Panavia 21 Enamel Acid Etch 19.3+55
water[10]
24 hours in
Panavia 21 Dentin ED PRIMER 7814
water[10]
) ) ) 24 hours in
Panavia 21 Ni-Cr-Be Alloy Sandblasting 55.1+£5.6
water[10]
Panavia F Ni-Cr Alloy Sandblasting >35 (approx.) Not specified[3]
_ _ _ Higher than other 24 hours in 37°C
Panavia V5 Dentin Tooth Primer
cements water[11]
) ) ) Sandblasting + High Bond 24 hours in 37°C
Panavia V5 Zirconia )
Primer Strength water[2][11]
) o o ) High Bond 24 hours in 37°C
Panavia V5 Lithium Disilicate ~ Primer
Strength water[11]

Note: Values are compiled from multiple studies and testing conditions may vary.

Experimental Protocols

Protocol: In-Vitro Shear Bond Strength Testing

This protocol outlines a general methodology for testing the shear bond strength of Panavia

TC to a substrate like zirconia or dentin.

Caption: A typical experimental workflow for shear bond strength testing.
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. Substrate Preparation:
Embed the substrate material (e.g., human dentin, zirconia) in acrylic resin discs.

Grind the bonding surface flat using silicon carbide paper (e.qg., through 600-grit) to create a
standardized surface.[11][12]

Clean the specimens, for example, in an ultrasonic cleaner.
. Surface Treatment:
Apply the appropriate surface treatment based on the substrate.
o Zirconia/Metals: Sandblast with 30-50 um alumina powder at 0.1-0.2 MPa pressure.[1][2]

o Dentin: Apply a self-etching primer like ED PRIMER or PANAVIA V5 Tooth Primer for the
specified time (e.g., 20-30 seconds) and then dry thoroughly.[7][8]

Apply a designated primer (e.g., CLEARFIL™ CERAMIC PRIMER PLUS) to the treated
surface and dry.[2]

. Bonding Procedure:

Place adhesive tape with a standardized hole (e.g., 3 mm diameter) over the prepared
substrate to define the bonding area.[12]

Mix Panavia TC paste according to the manufacturer's instructions.
Place a small amount of cement onto the defined bonding area.

Seat a pre-treated stainless-steel cylinder or composite resin cylinder onto the cement under
a constant load (e.g., 100g) to standardize the cement layer.[11]

. Curing:

Remove excess cement immediately. For easier cleanup, tack-curing for 1-3 seconds is an
option.[1][7]
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Light-cure the margins according to the instructions (e.g., 10 seconds per surface).[2]

Apply an oxygen-inhibiting gel (e.g., OXYGUARD II) to the margins to ensure complete self-
curing.[7]

. Storage and Testing:

Store the bonded specimens in 37°C water for 24 hours to simulate oral conditions.[11][12]
Mount the specimens in a universal testing machine.

Apply a shear load at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.[11]
[12]

Calculate the shear bond strength in Megapascals (MPa).

Analyze the debonded surface under a microscope to determine the failure mode (adhesive,
cohesive, or mixed).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Debonding with Panavia TC In Vitro]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179519#troubleshooting-premature-debonding-with-
panavia-tc-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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